Cas no 101830-90-4 (Propanedioic acid, [[(2,4-difluorophenyl)amino]methylene]-, diethylester)

Propanedioic acid, [[(2,4-difluorophenyl)amino]methylene]-, diethylester structure
101830-90-4 structure
Product Name:Propanedioic acid, [[(2,4-difluorophenyl)amino]methylene]-, diethylester
CAS No:101830-90-4
MF:C14H15F2NO4
MW:299.2700111866
CID:1130730
PubChem ID:2798034
Update Time:2025-09-20

Propanedioic acid, [[(2,4-difluorophenyl)amino]methylene]-, diethylester Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid, [[(2,4-difluorophenyl)amino]methylene]-, diethylester
    • MFCD00173344
    • 1,3-diethyl 2-{[(2,4-difluorophenyl)amino]methylidene}propanedioate
    • 5J-029
    • 1-(2,2-diethoxycarbonyl-vinylamino)-2,4-difluoro-benzene
    • diethyl 2-[(2,4-difluoroanilino)methylene]malonate
    • 1,3-diethyl2-{[(2,4-difluorophenyl)amino]methylidene}propanedioate
    • diethyl 2-[(2,4-difluoroanilino)methylidene]propanedioate
    • ZVPNJCJOCQTWNB-UHFFFAOYSA-N
    • SCHEMBL7432042
    • AKOS005094684
    • 101830-90-4
    • Inchi: 1S/C14H15F2NO4/c1-3-20-13(18)10(14(19)21-4-2)8-17-12-6-5-9(15)7-11(12)16/h5-8,17H,3-4H2,1-2H3
    • InChI Key: ZVPNJCJOCQTWNB-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=CC=1N/C=C(\C(=O)OCC)/C(=O)OCC)F

Computed Properties

  • Exact Mass: 299.09695
  • Monoisotopic Mass: 299.09691428g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 8
  • Complexity: 380
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 64.6Ų

Experimental Properties

  • PSA: 64.63

Propanedioic acid, [[(2,4-difluorophenyl)amino]methylene]-, diethylester Pricemore >>

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